Cas no 22948-71-6 (1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-)

• Product name: 1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
• CAS No: 22948-71-6
• MF: C₂₂H₂₁N
• MW: 299.40884
• CID: 1412723
• PubChem ID: 71358068

1H-Isoindole, 2,5-dimethyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
• 2,5-dimethyl-1,3-diphenyl-1,3-dihydroisoindole
• 22948-71-6
• 2,5-Dimethyl-1,3-diphenyl-2,3-dihydro-1H-isoindole
• DTXSID80782099

• Inchi： InChI=1S/C22H21N/c1-16-13-14-19-20(15-16)22(18-11-7-4-8-12-18)23(2)21(19)17-9-5-3-6-10-17/h3-15,21-22H,1-2H3
• InChI Key： WNNQPZRNHAHWAC-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(N(C2C3=CC=CC=C3)C)C4=CC=CC=C4

Computed Properties

• Exact Mass: 299.16753
• Monoisotopic Mass: 299.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 3.24